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Compound of Interest

Compound Name: 4-(S-Acetylthio)benzaldehyde

Cat. No.: B112412 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-(S-Acetylthio)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-(S-
Acetylthio)benzaldehyde (CAS No. 28130-89-4), a compound utilized in organic synthesis.

Due to its reactive nature and potential health hazards, a thorough understanding of its

properties and associated safety protocols is crucial for personnel in research and

development.

Hazard Identification and Classification
4-(S-Acetylthio)benzaldehyde is classified as a hazardous substance. The following tables

summarize its GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

classification.

Table 1: GHS Hazard Statements for 4-(S-Acetylthio)benzaldehyde
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Code Hazard Statement Hazard Class

H227 Combustible liquid
Flammable liquids (Category

4)

H315 Causes skin irritation Skin irritation (Category 2)

H319 Causes serious eye irritation Eye irritation (Category 2A)

H332 Harmful if inhaled
Acute toxicity, Inhalation

(Category 4)

H335 May cause respiratory irritation

Specific target organ toxicity -

single exposure (Category 3),

Respiratory system

H360
May damage fertility or the

unborn child

Reproductive toxicity

(Category 1B)

H411
Toxic to aquatic life with long

lasting effects

Hazardous to the aquatic

environment, long-term hazard

(Category 2)

Source:[1][2]
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Code Precautionary Statement

P201 Obtain special instructions before use.[1][2]

P202
Do not handle until all safety precautions have

been read and understood.[1][2][3]

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.[1][2]

P261 Avoid breathing mist or vapors.[1][2]

P264 Wash skin thoroughly after handling.[1][2]

P271
Use only outdoors or in a well-ventilated area.[1]

[4]

P273 Avoid release to the environment.[1]

P280
Wear protective gloves/ protective clothing/ eye

protection/ face protection.[1][2][3][4]

P302 + P352
IF ON SKIN: Wash with plenty of water and

soap.[4]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4]

P308 + P313
IF exposed or concerned: Get medical advice/

attention.[3][4]

P391 Collect spillage.[2]

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[4]

P405 Store locked up.[2][3][4]
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P501
Dispose of contents/ container to an approved

waste disposal plant.[2][3][4]

Source:[1][2][3][4]
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Hazard Identification and Risk Management Workflow

Risk Assessment

Risk Management

Hazard Identification

- Review SDS and literature
- Identify physical, health, and environmental hazards

Exposure Assessment

- Identify routes of exposure (inhalation, dermal, ingestion)
- Evaluate potential exposure scenarios

Potential for exposure

Risk Characterization

- Integrate hazard and exposure data
- Determine likelihood and severity of adverse effects

Dose-Response Assessment

- Determine toxicological endpoints (e.g., irritation, toxicity)
- (If available) Review LD50/LC50 data

Implementation of Control Measures

Engineering Controls:
- Fume hood

- Ventilated enclosure

Administrative Controls:
- Standard Operating Procedures (SOPs)

- Training

Personal Protective Equipment (PPE):
- Gloves, safety glasses, lab coat

Mitigate risks

Emergency Preparedness

- Spill kits
- Eyewash stations
- Safety showers

- First aid procedures

Prepare for incidents

{Review and Update|- Periodically review procedures
- Update based on new information}

Continuous improvement

Click to download full resolution via product page

Caption: Workflow for chemical hazard identification and risk management.
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Physical and Chemical Properties
Limited data is available for the physical and chemical properties of 4-(S-
Acetylthio)benzaldehyde. The table below contains information for a closely related

compound, 4-(Methylthio)benzaldehyde, which may serve as a useful reference.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C9H8O2S

Molecular Weight 180.22 g/mol

Appearance Yellow (for 4-(Methylthio)benzaldehyde)

Odor Stench (for 4-(Methylthio)benzaldehyde)[5][6]

Melting Point/Range
6 °C / 42.8 °F (for 4-(Methylthio)benzaldehyde)

[5]

Boiling Point/Range
86 - 90 °C / 186.8 - 194 °F @ 1 mmHg (for 4-

(Methylthio)benzaldehyde)[5]

Density
1.144 g/mL at 25 °C (for 4-

(Methylthio)benzaldehyde)

Flash Point
110 °C / 230 °F - closed cup (for 4-

(Methylthio)benzaldehyde)

Solubility No data available

Note: Properties for 4-(Methylthio)benzaldehyde are provided as an estimate due to structural

similarity. Exact properties for 4-(S-Acetylthio)benzaldehyde may differ.

Safe Handling and Storage
Handling:

Work under a chemical fume hood.[1]
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Avoid inhalation of vapors or mists.[1][7][8]

Avoid contact with skin, eyes, and clothing.[1][7]

Wash hands thoroughly after handling.[1][4][7]

Keep away from heat, sparks, open flames, and hot surfaces.[1]

Take precautionary measures against static discharge.[1]

Do not eat, drink, or smoke when using this product.[4][5]

Storage:

Store in a tightly closed container.[1][4][6][7]

Store in a cool, dry, and well-ventilated area.[4][7][8]

Store locked up or in an area accessible only to qualified or authorized persons.[1][2][4]

This material is air, light, and moisture sensitive; consider storing under an inert atmosphere

such as nitrogen.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[5]

[6][7]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn to minimize exposure.

Eye/Face Protection: Wear chemical safety goggles or a face shield that meets OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5][6][7]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing, such

as a lab coat, to prevent skin exposure.[1][5][6][7]

Respiratory Protection: If vapors or aerosols are generated, a respirator is required.[1] A

respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl420.pdf
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-423-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-akut-toksik-sinif-yontemi/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Thioesters/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl420.pdf
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-423-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-akut-toksik-sinif-yontemi/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl420.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-423-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-akut-toksik-sinif-yontemi/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl420.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl420.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl420.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://xn--krinfo-wxa.hu/sites/default/files/OECD-TG436.pdf
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-423-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-akut-toksik-sinif-yontemi/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-423-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-akut-toksik-sinif-yontemi/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Thioesters/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl420.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/418099?userType=undefined
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl420.pdf
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://xn--krinfo-wxa.hu/sites/default/files/OECD-TG436.pdf
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-423-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-akut-toksik-sinif-yontemi/
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://xn--krinfo-wxa.hu/sites/default/files/OECD-TG436.pdf
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-423-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-akut-toksik-sinif-yontemi/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl420.pdf
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://xn--krinfo-wxa.hu/sites/default/files/OECD-TG436.pdf
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-423-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-akut-toksik-sinif-yontemi/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl420.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


requirements or European Standard EN 149 must be followed.[7]

Personal Protective Equipment (PPE) Selection Logic

Potential Routes of Exposure

Required PPE

Assess Task and Substance Hazards

{Inhalation Risk?|- Volatile substance
- Aerosol generation}

{Skin Contact Risk?|- Direct handling
- Splashes}

{Eye Contact Risk?|- Splashes
- Vapors}

bRespiratory Protectionb

- Use in fume hood
- NIOSH-approved respirator

Yes

bHand and Body Protectionb

- Chemical-resistant gloves
- Lab coat

Yes

bEye and Face Protectionb

- Safety goggles
- Face shield for splash risk

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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